6'-Methoxy-2-methyl-[3,3'-bipyridin]-6-amine

• IUPAC Name: 5-(6-methoxypyridin-3-yl)-6-methylpyridin-2-amine
• InChI: InChI=1S/C12H13N3O/c1-8-10(4-5-11(13)15-8)9-3-6-12(16-2)14-7-9/h3-7H,1-2H3,(H2,13,15)
• InChI Key: DZIJARNKVQQPTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N)C2=CN=C(C=C2)OC
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

6'-Methoxy-2-methyl-[3,3'-bipyridin]-6-amine, also known as MMbpy, is a unique compound that has gained significant attention in the field of chemical research. It is a bipyridine derivative that has been synthesized using various methods, and its diverse properties make it an ideal candidate for scientific research. In

Mechanism of Action

The mechanism of action of 6'-Methoxy-2-methyl-[3,3'-bipyridin]-6-amine is not fully understood. However, it is believed that this compound acts as a chelating agent, forming stable complexes with metal ions. This property makes it an ideal candidate for various applications, including catalysis and metal-ion detection.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is non-toxic and does not have any significant adverse effects on living organisms.

Advantages and Limitations for Lab Experiments

6'-Methoxy-2-methyl-[3,3'-bipyridin]-6-amine has several advantages for lab experiments. It is stable, easy to synthesize, and has a high affinity for metal ions. However, its limitations include its poor solubility in water and the limited availability of certain precursors.

Future Directions

6'-Methoxy-2-methyl-[3,3'-bipyridin]-6-amine has several potential future directions for scientific research. It could be used as a building block for the synthesis of new metal-organic frameworks with unique properties. This compound could also be used as a fluorescent probe for the detection of metal ions in biological and environmental samples. Additionally, this compound could be explored for its potential applications in catalysis and organic synthesis.
Conclusion:
In conclusion, this compound is a unique compound that has gained significant attention in the field of chemical research. Its diverse properties make it an ideal candidate for various scientific research applications. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential applications of this compound in various scientific research fields.

Synthesis Methods

6'-Methoxy-2-methyl-[3,3'-bipyridin]-6-amine can be synthesized using various methods, including Suzuki-Miyaura cross-coupling reaction, Sonogashira coupling, and Buchwald-Hartwig amination. The Suzuki-Miyaura cross-coupling reaction involves the reaction of 6-bromo-2-methyl-bipyridine with methoxyboronic acid in the presence of a palladium catalyst. The Sonogashira coupling method involves the reaction of 6-bromo-2-methyl-bipyridine with trimethylsilylacetylene in the presence of a copper catalyst. The Buchwald-Hartwig amination method involves the reaction of 6-bromo-2-methyl-bipyridine with an amine in the presence of a palladium catalyst.

Scientific Research Applications

6'-Methoxy-2-methyl-[3,3'-bipyridin]-6-amine has been extensively studied for its potential applications in various scientific research fields. It has been used as a ligand in coordination chemistry, as a building block for the synthesis of metal-organic frameworks, and as a fluorescent probe for the detection of metal ions. This compound has also been investigated for its potential applications in catalysis, organic synthesis, and material science.